N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide

• Molecular Formula: C21H26ClN3O
• Molecular Weight: 371.9 g/mol
• IUPAC Name: N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide
• InChI: InChI=1S/C21H26ClN3O/c1-3-16-5-7-17(8-6-16)21(26)23-18-9-10-20(19(22)15-18)25-13-11-24(4-2)12-14-25/h5-10,15H,3-4,11-14H2,1-2H3,(H,23,26)
• InChI Key: XKHBYWMCSPRPHP-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCN(CC3)CC)Cl

Description

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide, also known as CE-3, is a chemical compound that has been synthesized for scientific research purposes. It is a member of the benzamide class of compounds and has been found to have potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide is not fully understood, but it is believed to act through the inhibition of specific enzymes and receptors involved in cancer cell growth and inflammation. This compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, and has been shown to bind to the estrogen receptor, a receptor involved in the growth of breast cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells and has been found to inhibit the expression of inflammatory cytokines. This compound has also been found to have antioxidant properties and has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide has several advantages for use in lab experiments. It is easily synthesized and can be obtained in high yields. It has also been found to have activity against a range of cancer cell lines and has potential as an anti-inflammatory agent. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.

Future Directions

There are several potential future directions for research on N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide. One area of interest is the development of analogs of this compound with improved activity and selectivity. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for a range of diseases, including cancer, inflammation, and infectious diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide involves the reaction of 4-ethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-chloro-4-(4-ethylpiperazin-1-yl)aniline to form the desired product, this compound. The synthesis of this compound has been optimized and can be performed on a large scale with high yields.

Scientific Research Applications

N-[3-chloro-4-(4-ethylpiperazin-1-yl)phenyl]-4-ethylbenzamide has been found to have potential applications in the field of medicinal chemistry. It has been shown to have activity against a range of cancer cell lines and has been found to inhibit the growth of tumors in animal models. This compound has also been found to have potential as an anti-inflammatory agent and has been shown to have activity against a range of bacterial and fungal pathogens.